Cas no 1219980-88-7 (2-{2-(4-Methylbenzyl)oxyethyl}piperidinehydrochloride)

• Product Name: 2-{2-(4-Methylbenzyl)oxyethyl}piperidinehydrochloride
• CAS No: 1219980-88-7
• MF: C₁₅H₂₄ClNO
• MW: 269.810163497925
• CID: 1067226
• PubChem ID: 56829992
• Update Time: 2025-05-19

2-{2-(4-Methylbenzyl)oxyethyl}piperidinehydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-{2-[(4-Methylbenzyl)oxy]ethyl}piperidine hydrochloride
• 2-{2-[(4-Methylbenzyl)oxy]ethyl}piperidinehydrochloride
• 1219980-88-7
• 2-(2-((4-Methylbenzyl)oxy)ethyl)piperidinehydrochloride
• AKOS015844012
• 2-[2-[(4-methylphenyl)methoxy]ethyl]piperidine;hydrochloride
• 2-(2-((4-Methylbenzyl)oxy)ethyl)piperidine hydrochloride
• 2-{2-(4-Methylbenzyl)oxyethyl}piperidinehydrochloride

• MDL： MFCD13560300
• Inchi： 1S/C15H23NO.ClH/c1-13-5-7-14(8-6-13)12-17-11-9-15-4-2-3-10-16-15;/h5-8,15-16H,2-4,9-12H2,1H3;1H
• InChI Key： MMJUCDAQYWNCAX-UHFFFAOYSA-N
• SMILES： Cl.O(CC1C=CC(C)=CC=1)CCC1CCCCN1

Computed Properties

• Exact Mass: 269.1546421g/mol
• Monoisotopic Mass: 269.1546421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 199
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on 2-{2-(4-Methylbenzyl)oxyethyl}piperidinehydrochloride

Comprehensive Overview of 2-{2-(4-Methylbenzyl)oxyethyl}piperidine hydrochloride (CAS No. 1219980-88-7)

2-{2-(4-Methylbenzyl)oxyethyl}piperidine hydrochloride (CAS No. 1219980-88-7) is a specialized organic compound with significant potential in pharmaceutical and chemical research. This compound, featuring a piperidine backbone modified with a 4-methylbenzyloxyethyl group, has garnered attention due to its unique structural properties and versatile applications. Researchers and industry professionals frequently search for details about its synthesis, pharmacological activities, and commercial availability, making it a topic of interest in modern scientific discussions.

The molecular structure of 2-{2-(4-Methylbenzyl)oxyethyl}piperidine hydrochloride combines a piperidine ring with an ether-linked 4-methylbenzyl moiety, contributing to its distinct chemical behavior. This arrangement enhances its solubility in polar solvents, a critical factor for formulation in drug development. The hydrochloride salt form further improves stability, making it suitable for long-term storage and handling. Such characteristics are often highlighted in queries related to piperidine derivatives and benzyl ether compounds, aligning with current trends in medicinal chemistry.

One of the primary applications of 2-{2-(4-Methylbenzyl)oxyethyl}piperidine hydrochloride lies in its role as an intermediate in the synthesis of bioactive molecules. Its structural flexibility allows for modifications that can lead to compounds with potential central nervous system (CNS) activity, a hot topic in neuropharmacology. Recent studies have explored its utility in designing ligands for G-protein-coupled receptors (GPCRs), which are pivotal targets for treating neurological disorders. This aligns with the growing demand for innovative CNS therapeutics in the pharmaceutical industry.

From a commercial perspective, 2-{2-(4-Methylbenzyl)oxyethyl}piperidine hydrochloride is available through specialized chemical suppliers, often listed under its CAS No. 1219980-88-7. Procurement inquiries frequently focus on purity grades (e.g., >98%) and packaging options, reflecting the compound's use in high-precision research. The global market for such fine chemicals is expanding, driven by advancements in drug discovery and personalized medicine, further emphasizing its relevance.

Safety and handling of 2-{2-(4-Methylbenzyl)oxyethyl}piperidine hydrochloride are also common search topics. While not classified as hazardous under standard regulations, proper laboratory practices—such as using personal protective equipment (PPE) and working in ventilated areas—are recommended. This aligns with broader industry trends emphasizing laboratory safety and sustainable chemistry practices, which are increasingly prioritized by researchers and regulatory bodies alike.

In summary, 2-{2-(4-Methylbenzyl)oxyethyl}piperidine hydrochloride (CAS No. 1219980-88-7) represents a valuable building block in modern chemistry, with applications spanning drug development and material science. Its structural uniqueness and adaptability make it a subject of ongoing research, particularly in the context of GPCR-targeted therapies and CNS drug design. As the demand for novel chemical entities grows, this compound is poised to remain a key player in scientific innovation.